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Compound of Interest

Compound Name: Pentagalloylglucose

Cat. No.: B1669849

Essential Safety and Handling Guide for
Pentagalloylglucose

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Pentagalloylglucose (PGG). The
following procedures are designed to ensure a safe laboratory environment and proper
logistical management of this compound.

Hazard Identification and Classification

Pentagalloylglucose is classified with the following hazards according to the Globally
Harmonized System (GHS).[1][2]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3), H335: May cause respiratory
irritation.[1][2]

The signal word for this substance is Warning.[1][2]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Pentagalloylglucose.[1][3]

Protection Type

Specific Equipment

Rationale and Guidelines

Eye/Face Protection

Safety goggles with side-

shields or chemical safety

goggles.

Conforming to EN 166 (EU) or
NIOSH (US) standards is
recommended to protect
against splashes and dust.[1]
[4]

Hand Protection

Compatible chemical-resistant

gloves.

To prevent skin contact and
irritation.[1][2]

Skin and Body Protection

Impervious clothing, such as a

lab coat or apron.

Provides a barrier against

accidental spills and contact.

[1]14]

Respiratory Protection

A suitable respirator (e.g.,
NIOSH/MSHA or European
Standard EN 149 approved).

Required when ventilation is
inadequate or if dust/aerosols
are generated. Use a full-face
respirator if exposure limits are
exceeded or irritation is

experienced.[1][2][4]

Quantitative Data Summary

The following table summarizes key quantitative and physical data for Pentagalloylglucose.
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Property Value

CAS Number 14937-32-7

Molecular Formula Ca1H32026

Molar Mass 940.681 g-mol—1
Appearance Solid[1]

Melting/Freezing Point >250°CJ[1]

Boiling Point/Range 1365.7°C at 760 mmHg[1]
Flash Point 410.4°C[1]

Relative Density 2.05 g/cm?3[1]
Occupational Exposure Limit Values No data available.[1][2]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling and Storage Protocol

Engineering Controls: Always handle Pentagalloylglucose in a well-ventilated area.[1] Use
a local exhaust ventilation system to control airborne dust. Ensure a safety shower and eye
wash station are readily accessible.[1][2]

Pre-Handling Preparations: Before handling, wash hands thoroughly.[1] Put on all required
PPE as specified in the table above.[1]

Handling the Compound: Avoid breathing dust, fumes, or vapors.[1][2] Prevent contact with
skin and eyes.[1] Do not eat, drink, or smoke in the handling area.[1]

Storage: Keep the container tightly sealed and store it in a cool, well-ventilated place.[1] For
long-term storage as a powder, a temperature of -20°C is recommended.[1][5] Store locked
up and away from direct sunlight.[1]
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o Accidental Release/Spill: In case of a spill, evacuate personnel to a safe area.[1] Wear full
PPE.[1] For solutions, absorb with an inert liquid-binding material like diatomite.[1] Collect
the material and place it in a suitable container for disposal.[4] Decontaminate surfaces by
scrubbing with alcohol.[1] Prevent the substance from entering drains or water courses.[1]

Waste Disposal Plan

» Containerizing Waste: Collect waste Pentagalloylglucose and any contaminated materials
(e.g., absorbent material, used PPE) in a designated, labeled waste container.

¢ Regulatory Compliance: Dispose of the contents and the container in accordance with all
applicable local, state, federal, and international regulations.[1]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
the removal and disposal of the chemical waste.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

« If Inhaled: Move the person to fresh air immediately.[1] If breathing is difficult, provide
respiratory support.[1]

 In Case of Skin Contact: Take off contaminated clothing immediately.[1] Wash the affected
area with plenty of soap and water.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do so, and continue rinsing.[1] Seek immediate medical
attention.

« If Swallowed: Rinse the mouth with water.[1] Do NOT induce vomiting. Call a physician for
guidance.[1]

Visual Workflow for Handling Pentagalloylglucose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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